Cas no 7759-35-5 (Nestoron)

• Product Name: Nestoron
• CAS No: 7759-35-5
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• MDL: MFCD01711303
• CID: 47765
• PubChem ID: 108059
• Update Time: 2025-04-18

Nestoron Chemical and Physical Properties

Names and Identifiers

• Nestoron
• 17-Hydroxy-16-methylene-19-norpregn-4-ene-3,20-dione acetate
• Elcometrine
• 16-Methylene-17-hydroxy-19-norpregn-4-ene-3,20-dione acetate
• 17-(ACETYLOXY)-16-METHYLENE-19-NORPREGN-4-ENE-20-DIONE
• 19-Norpregn-4-ene-3,20-dione,17-hydroxy-16-methylene-,acetate
• NESTORONE
• ST 1435
• ST-1435
• 7759-35-5
• segesterone-acetate
• SEGESTERONE ACETATE [WHO-DD]
• DB14583
• Segesterone acetate
• MS-25961
• DTXSID70998804
• D10986
• CHEMBL3707377
• SEGESTERONE ACETATE COMPONENT OF ANNOVERA
• SEGESTERONE ACETATE [ORANGE BOOK]
• (1R,3aS,3bR,9aR,9bS,11aS)-1-acetyl-11a-methyl-2-methylidene-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl acetate
• 16-Methylene-17-alpha-acetoxy-19-nor-4-pregnene-3,20-dione
• 19-Norpregn-4-ene-3,20-dione, 17-hydroxy-16-methylene-, acetate
• NCGC00487114-02
• BCP12737
• CS-0411
• AC-6844
• Segesterone acetate [USAN]
• 17-(ACETYOXY)-16- METHYLENE -19-NONPREGN-4-ENE-3,20-DIONE
• ELCOMETRINE [MI]
• CHEBI:135563
• SCHEMBL1261001
• Nestorone, >=97% (HPLC)
• Q1978481
• 16-methylene-17alpha-acetoxy-19-nor-4-pregnen-3,20-dione
• Elcometrine;Nestorone;ST-1435
• ANNOVERA COMPONENT SEGESTERONE ACETATE
• Elcometrine;ST-1435
• HY-13071
• UNII-9AMX4Q13CC
• 9AMX4Q13CC
• EN300-19790341
• [(8R,9S,10R,13S,14S,17R)-17-acetyl-13-methyl-16-methylidene-3-oxo-2,6,7,8,9,10,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• Nestorone (TN)
• 1-TERT-BUTOXYCARBONYLAMINO-CYCLOPENT-3-ENECARBOXYLICACID
• (8R,9S,10R,13S,14S,17R)-17-acetyl-13-methyl-16-methylene-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
• E89278
• 19-Norpregn-4-ene-3,20-dione, 17-(acetyloxy)-16-methylene-
• AKOS025402243
• A914499
• 16-METHYLENE-17.ALPHA.-ACETOXY-19-NOR-PREGN-4-ENE-3,20-DIONE
• Segesterone acetate (USAN)
• 17-(ACETYOXY)-16-METHYLENE-19-NONPREGN-4-ENE-3,20-DIONE
• DA-66036
• GLXC-15529
• (1R,3aS,3bR,9aR,9bS,11aS)-1-acetyl-11a-methyl-2-methylidene-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta(a)phenanthren-1-yl acetate
• (8R,9S,10R,13S,14S,17R)-17-acetyl-13-methyl-16-methylene-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl acetate
• 19-Norpregn-4-ene-3,20-dione, 17-(acetyloxy)-16-methylene-(9CI)
• 16-METHYLENE-17ALPHA-ACETOXY-19-NOR-PREGN-4-ENE-3,20-DIONE

• MDL： MFCD01711303
• Inchi： 1S/C23H30O4/c1-13-11-21-20-7-5-16-12-17(26)6-8-18(16)19(20)9-10-22(21,4)23(13,14(2)24)27-15(3)25/h12,18-21H,1,5-11H2,2-4H3/t18-,19+,20+,21-,22-,23-/m0/s1
• InChI Key： CKFBRGLGTWAVLG-GOMYTPFNSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)C(=C)C[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 370.21400
• Monoisotopic Mass: 370.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.0550 (rough estimate)
• Melting Point: 178-179°
• Boiling Point: 420.37°C (rough estimate)
• Flash Point: 216.2°C
• Refractive Index: 1.4433 (estimate)
• Solubility: DMSO: soluble5mg/mL, clear
• PSA: 60.44000
• LogP: 4.18520
• Specific Rotation: D21 -105° (c = 1.2 in chloroform)
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Nestoron Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month